Cas no 881562-96-5 (N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide)

N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide structure
881562-96-5 structure
Product Name:N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
CAS No:881562-96-5
MF:C24H28N4O2S
MW:436.569724082947
CID:5438924
Update Time:2025-07-18

N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[3-[2-(cyclohexen-1-yl)ethylamino]quinoxalin-2-yl]-2,4-dimethylbenzenesulfonamide
    • N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
    • Inchi: 1S/C24H28N4O2S/c1-17-12-13-22(18(2)16-17)31(29,30)28-24-23(25-15-14-19-8-4-3-5-9-19)26-20-10-6-7-11-21(20)27-24/h6-8,10-13,16H,3-5,9,14-15H2,1-2H3,(H,25,26)(H,27,28)
    • InChI Key: IVDJACTWQHZDCL-UHFFFAOYSA-N
    • SMILES: C1(S(NC2=C(NCCC3CCCCC=3)N=C3C(=N2)C=CC=C3)(=O)=O)=CC=C(C)C=C1C

N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3225-0190-2μmol
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
2μl
$57.0 2023-04-27
Life Chemicals
F3225-0190-5μmol
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
5μl
$63.0 2023-04-27
Life Chemicals
F3225-0190-10μmol
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
10μl
$69.0 2023-04-27
Life Chemicals
F3225-0190-20μmol
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
20μl
$79.0 2023-04-27
Life Chemicals
F3225-0190-1mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
1mg
$54.0 2023-04-27
Life Chemicals
F3225-0190-2mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
2mg
$59.0 2023-04-27
Life Chemicals
F3225-0190-3mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
3mg
$63.0 2023-04-27
Life Chemicals
F3225-0190-4mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
4mg
$66.0 2023-04-27
Life Chemicals
F3225-0190-5mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
5mg
$69.0 2023-04-27
Life Chemicals
F3225-0190-10mg
N-(3-{[2-(cyclohex-1-en-1-yl)ethyl]amino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide
881562-96-5 90%+
10mg
$79.0 2023-04-27

Additional information on N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide

Recent Advances in the Study of N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 881562-96-5)

In recent years, the compound N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide (CAS: 881562-96-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique quinoxaline and sulfonamide moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide involves a multi-step process that begins with the functionalization of the quinoxaline core. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the introduction of the cyclohexenyl ethylamino side chain. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound. These synthetic advancements have facilitated further pharmacological evaluations and have paved the way for large-scale production.

Pharmacological studies have revealed that N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide exhibits potent inhibitory activity against specific kinases and proteases, making it a candidate for the treatment of cancers and inflammatory diseases. In vitro assays have demonstrated its ability to disrupt key signaling pathways, such as the MAPK and PI3K/AKT cascades, which are often dysregulated in malignancies. Additionally, the compound has shown selectivity for certain enzyme isoforms, reducing the likelihood of off-target effects and enhancing its therapeutic index.

Recent in vivo studies have further elucidated the pharmacokinetic and pharmacodynamic properties of this compound. Animal models of disease have indicated favorable bioavailability and tissue distribution, with minimal toxicity observed at therapeutic doses. Notably, the compound's ability to cross the blood-brain barrier suggests potential applications in neurological disorders. However, challenges related to metabolic stability and drug-drug interactions remain areas of active investigation, with several research groups exploring structural modifications to address these limitations.

In conclusion, N-(3-{2-(cyclohex-1-en-1-yl)ethylamino}quinoxalin-2-yl)-2,4-dimethylbenzene-1-sulfonamide represents a promising scaffold for drug development, with demonstrated efficacy in preclinical models. Ongoing research aims to translate these findings into clinical trials, with the ultimate goal of developing novel therapeutics for a range of diseases. The compound's unique chemical structure and biological activity underscore its potential as a valuable tool in both basic research and applied medicine.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd